Cas no 1603300-23-7 (1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3-methylbutane)

• Product Name: 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3-methylbutane
• CAS No: 1603300-23-7
• MF: C₉H₁₈BrClO
• MW: 257.595621585846
• CID: 6142687
• PubChem ID: 114772935
• Update Time: 2025-06-12

1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3-methylbutane Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3-methylbutane
• 1603300-23-7
• EN300-1133663
• 1-[(1-bromo-3-chloro-2-methylpropan-2-yl)oxy]-3-methylbutane

• Inchi： 1S/C9H18BrClO/c1-8(2)4-5-12-9(3,6-10)7-11/h8H,4-7H2,1-3H3
• InChI Key： RVZZPLQWGVTAOD-UHFFFAOYSA-N
• SMILES： BrCC(C)(CCl)OCCC(C)C

Computed Properties

• Exact Mass: 256.02296g/mol
• Monoisotopic Mass: 256.02296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3-methylbutane

Recent Advances in the Study of 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3-methylbutane (CAS: 1603300-23-7)

In recent years, the compound 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3-methylbutane (CAS: 1603300-23-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated ether derivative has shown promising potential in various applications, including its use as an intermediate in the synthesis of bioactive molecules and its role in medicinal chemistry. The unique structural features of this compound, characterized by the presence of bromo and chloro substituents, make it a valuable candidate for further exploration in drug discovery and development.

A recent study published in the *Journal of Medicinal Chemistry* investigated the synthetic pathways and reactivity of 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3-methylbutane. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and its derivatives. The study highlighted the compound's stability under various conditions and its potential as a building block for more complex pharmaceutical agents. Furthermore, the research team explored its interactions with biological targets, revealing moderate inhibitory activity against certain enzymes involved in inflammatory pathways.

Another significant development comes from a collaborative effort between academic and industrial researchers, as documented in a preprint on *ChemRxiv*. This study focused on optimizing the synthesis of 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3-methylbutane to improve yield and scalability. The team reported a novel catalytic method that reduces the formation of byproducts and enhances the purity of the final product. These advancements are critical for the compound's potential industrial applications, particularly in the production of specialty chemicals and pharmaceuticals.

In addition to its synthetic utility, recent preclinical studies have explored the pharmacological properties of derivatives of 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3-methylbutane. A paper in *Bioorganic & Medicinal Chemistry Letters* detailed the evaluation of these derivatives for their antimicrobial activity. The results indicated that certain structural modifications could enhance their efficacy against resistant bacterial strains, suggesting a promising avenue for the development of new antibiotics. However, further in vivo studies are required to assess their safety and therapeutic potential.

Despite these promising findings, challenges remain in the widespread application of 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3-methylbutane. Issues such as its environmental impact and the need for greener synthetic methods are areas of ongoing research. A recent review in *Green Chemistry* discussed the importance of developing sustainable protocols for halogenated compounds, emphasizing the need for eco-friendly alternatives to traditional halogenation processes.

In conclusion, the compound 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3-methylbutane (CAS: 1603300-23-7) continues to be a subject of active research in chemical biology and pharmaceutical sciences. Its versatile applications, from synthetic intermediates to potential therapeutic agents, underscore its significance in the field. Future studies will likely focus on optimizing its synthesis, exploring its biological activities, and addressing environmental concerns to fully realize its potential.